Cas no 2648920-97-0 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxypropanoic acid
• CAS No: 2648920-97-0
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6071977
• PubChem ID: 165812439
• Update Time: 2025-10-21

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxypropanoic acid
• 2648920-97-0
• EN300-1502393
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-3-hydroxypropanoic acid

• Inchi： 1S/C22H24N2O6/c1-13(20(26)24-19(11-25)21(27)28)10-23-22(29)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19,25H,10-12H2,1H3,(H,23,29)(H,24,26)(H,27,28)/t13?,19-/m0/s1
• InChI Key： CKBQIUOXCKGVQC-YFKXAPIDSA-N
• SMILES： O(C(NCC(C)C(N[C@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxypropanoic acid

Comprehensive Overview of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxypropanoic acid (CAS No. 2648920-97-0)

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxypropanoic acid, identified by its CAS No. 2648920-97-0, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a 2-methylpropanamido moiety, and a 3-hydroxypropanoic acid terminus, making it a versatile building block for drug discovery and bioconjugation. Researchers often search for "Fmoc-protected amino acid derivatives" or "chiral synthons for peptide design," reflecting its relevance in modern medicinal chemistry.

In the context of trending topics like "targeted drug delivery" and "precision medicine," this compound gains attention due to its ability to modulate peptide stability and bioavailability. Its hydroxypropanoic acid segment is particularly notable for enhancing water solubility, a critical factor in formulations for "biocompatible therapeutics." Laboratories frequently inquire about "synthetic protocols for Fmoc-amino acid analogs" or "CAS 2648920-97-0 solubility data," underscoring its practical applications.

The stereochemistry of the (2S)-configuration ensures high enantiomeric purity, a prerequisite for developing "peptide-based vaccines"—a hot topic amid advancements in immunotherapy. Analytical techniques such as HPLC and mass spectrometry are commonly employed to validate its purity, addressing frequent queries like "how to characterize Fmoc-compounds." Additionally, its compatibility with "solid-phase peptide synthesis (SPPS)" makes it a staple in automated peptide synthesizers.

From an industrial perspective, the demand for 2648920-97-0 aligns with the surge in "green chemistry" initiatives. Manufacturers optimize its synthesis to reduce organic waste, responding to searches for "eco-friendly peptide reagents." The compound’s methylpropanamido group also contributes to metabolic resistance, a feature explored in "prolonged-release drug formulations," another trending research area.

In summary, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-hydroxypropanoic acid exemplifies innovation in bioactive molecule design. Its multifaceted roles—from enabling "high-throughput peptide libraries" to supporting "structure-activity relationship (SAR) studies"—ensure its prominence in both academic and industrial settings, while its CAS No. 2648920-97-0 serves as a key identifier for global procurement.